N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide
Description
N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide, commonly known as L-765,314, is a synthetic compound that belongs to the family of isoxazoles. This compound has been studied for its potential use in scientific research due to its unique chemical structure and its ability to interact with specific receptors in the brain.
Scientific Research Applications
Potential Pesticides
Compounds structurally related to N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide have been characterized by X-ray powder diffraction and are identified as potential pesticides. These derivatives exhibit properties that could be leveraged in agricultural applications to control pests and improve crop yields (Olszewska, Tarasiuk, & Pikus, 2009).
Herbicide Inhibition
Chloroacetamide derivatives, such as those structurally related to the compound of interest, have been used as selective pre-emergent or early post-emergent herbicides. These compounds are effective in controlling annual grasses and many broad-leaved weeds across a variety of crops (Weisshaar & Böger, 1989).
Synthesis and Properties of Heterocycles
Interactions between related compounds and methyl(organyl)dichlorosilanes have been studied, leading to the formation of silaheterocyclic compounds. These findings contribute to the understanding of the synthesis and properties of heterocycles, which are valuable in various chemical and pharmaceutical applications (Lazareva et al., 2017).
Cholinesterase Inhibition Studies
Derivatives of the compound have been synthesized and evaluated for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Such studies are crucial in the search for new treatments for diseases like Alzheimer's (Riaz et al., 2020).
Radiosynthesis for Metabolic Studies
Radiosynthesis techniques involving chloroacetanilide herbicides and dichloroacetamide have been developed for studies on their metabolism and mode of action. This research provides insights into the environmental and health impacts of these compounds (Latli & Casida, 1995).
properties
IUPAC Name |
N-[2-(3-chlorophenyl)-2-methoxypropyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O3/c1-11-15(12(2)23-20-11)9-16(21)19-10-17(3,22-4)13-6-5-7-14(18)8-13/h5-8H,9-10H2,1-4H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SODGZESHTFTLEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC(C)(C2=CC(=CC=C2)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-chlorophenyl)-2-methoxypropyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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